Cas no 1182992-49-9 (2-Chloro-N-(2,3-dihydro-1-benzofuran-2-ylmethyl)acetamide)

• Product Name: 2-Chloro-N-(2,3-dihydro-1-benzofuran-2-ylmethyl)acetamide
• CAS No: 1182992-49-9
• MF: C₁₁H₁₂ClNO₂
• MW: 225.671482086182
• CID: 5711342
• PubChem ID: 50988906
• Update Time: 2025-06-08

2-Chloro-N-(2,3-dihydro-1-benzofuran-2-ylmethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Z561432488
• AKOS010026354
• 2-chloro-N-[(2,3-dihydro-1-benzofuran-2-yl)methyl]acetamide
• EN300-47525
• 2-chloro-N-(2,3-dihydro-1-benzofuran-2-ylmethyl)acetamide
• 1182992-49-9
• Acetamide, 2-chloro-N-[(2,3-dihydro-2-benzofuranyl)methyl]-
• 2-Chloro-N-(2,3-dihydro-1-benzofuran-2-ylmethyl)acetamide

• Inchi： 1S/C11H12ClNO2/c12-6-11(14)13-7-9-5-8-3-1-2-4-10(8)15-9/h1-4,9H,5-7H2,(H,13,14)
• InChI Key： ILTSQTKIVKMQTP-UHFFFAOYSA-N
• SMILES： ClCC(NCC1CC2C=CC=CC=2O1)=O

Computed Properties

• Exact Mass: 225.0556563g/mol
• Monoisotopic Mass: 225.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on 2-Chloro-N-(2,3-dihydro-1-benzofuran-2-ylmethyl)acetamide

Introduction to 2-Chloro-N-(2,3-dihydro-1-benzofuran-2-ylmethyl)acetamide (CAS No. 1182992-49-9)

2-Chloro-N-(2,3-dihydro-1-benzofuran-2-ylmethyl)acetamide, identified by the Chemical Abstracts Service Number (CAS No.) 1182992-49-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amides derived from benzofuran derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chloro group and a benzofuran moiety, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The benzofuran core in 2-Chloro-N-(2,3-dihydro-1-benzofuran-2-ylmethyl)acetamide is a heterocyclic aromatic ring system that has been extensively studied for its pharmacological properties. Benzofuran derivatives exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and anticancer effects. The structural versatility of benzofuran allows for modifications at various positions, enabling the synthesis of numerous analogs with tailored biological functions. In particular, the substitution at the 2-position of the benzofuran ring can significantly influence the pharmacological activity of the compound.

The chloro group attached to the nitrogen atom in 2-Chloro-N-(2,3-dihydro-1-benzofuran-2-ylmethyl)acetamide plays a crucial role in modulating the reactivity and binding affinity of the molecule. Chloro-substituted amides are commonly employed in medicinal chemistry due to their ability to enhance metabolic stability and improve binding interactions with biological targets. The presence of this group can also facilitate further chemical modifications, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in exploring the therapeutic potential of benzofuran derivatives in various diseases. Several studies have highlighted the anti-inflammatory and analgesic properties of these compounds, particularly those targeting cyclooxygenase (COX) enzymes and other inflammatory mediators. The acetamide moiety in 2-Chloro-N-(2,3-dihydro-1-benzofuran-2-ylmethyl)acetamide is known to enhance solubility and bioavailability, which are critical factors for drug efficacy.

One of the most compelling aspects of 2-Chloro-N-(2,3-dihydro-1-benzofuran-2-ylmethyl)acetamide is its potential application in oncology research. Benzofuran derivatives have been shown to exhibit inhibitory effects on various kinases and enzymes involved in cancer cell proliferation and survival. For instance, studies have demonstrated that certain benzofuran-based compounds can disrupt microtubule formation and induce apoptosis in tumor cells. The chloro group in this molecule may further enhance its ability to interact with target proteins, potentially leading to more potent antitumor activity.

Moreover, the structural framework of 2-Chloro-N-(2,3-dihydro-1-benzofuran-2-ylmethyl)acetamide makes it an attractive candidate for developing novel antimicrobial agents. Antibiotic resistance remains a significant global health challenge, necessitating the discovery of new compounds with broad-spectrum antimicrobial activity. Benzofuran derivatives have shown promise in combating resistant bacterial strains by inhibiting key bacterial enzymes and metabolic pathways. The acetamide group may contribute to improved pharmacokinetic properties, enhancing drug delivery and efficacy.

The synthesis of 2-Chloro-N-(2,3-dihydro-1-benzofuran-2-ylmethyl)acetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of a benzofuran precursor followed by chlorination and subsequent amide bond formation. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions can be employed to introduce specific substituents at desired positions on the benzofuran ring. These synthetic strategies highlight the importance of modern chemical methodologies in developing complex pharmaceutical intermediates.

Recent advancements in computational chemistry have also contributed to the design and optimization of benzofuran derivatives like 2-Chloro-N-(2,3-dihydro-1-benzofuran-2-ylmethyl)acetamide. Molecular modeling techniques can predict binding affinities and identify potential lead compounds with high accuracy. These computational approaches have accelerated drug discovery pipelines by enabling virtual screening and rapid optimization of candidate molecules before experimental synthesis.

In conclusion, 2-Chloro-N-(2,3-dihydro-1-benzofuran-2-ylmethyl)acetamide (CAS No. 1182992-49-9) represents a promising compound with diverse therapeutic applications. Its unique structural features, including the benzofuran core and chloro substituent, make it an attractive scaffold for further medicinal chemistry exploration. Ongoing research efforts are focused on elucidating its mechanism of action and developing novel drug candidates based on this scaffold. As our understanding of molecular interactions continues to advance, 1182992499 will likely play a significant role in addressing unmet medical needs across various therapeutic areas.